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Compound of Interest

Compound Name: Quinoxaline-5-carbaldehyde

Cat. No.: B130122 Get Quote

Essential Safety and Handling Guide for
Quinoxaline-5-carbaldehyde
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety and logistical

information for Quinoxaline-5-carbaldehyde, including operational and disposal plans.

Chemical Profile:

Property Value Source

CAS Number 141234-08-4 [1][2][3]

Molecular Formula C₉H₆N₂O [1][2][3]

Molecular Weight 158.16 g/mol [1][2]

Purity ≥95% to ≥98% [1][2]

Appearance White to pale yellow solid [4]

Storage 4°C, stored under nitrogen [1]
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Quinoxaline-5-carbaldehyde is a compound that requires careful handling due to its potential

health hazards. While a specific, comprehensive Safety Data Sheet (SDS) is not publicly

available, information from suppliers and related quinoxaline compounds indicates the following

hazards.

Summary of Potential Hazards:

Hazard Statement Description

H302 Harmful if swallowed.[5]

H315 Causes skin irritation.[5][6]

H319 Causes serious eye irritation.[5][6]

H335 May cause respiratory irritation.[5][6]

H351 Suspected of causing cancer.[5]

Recommended Personal Protective Equipment (PPE):

A risk assessment should be conducted before handling, but the following PPE is generally

recommended.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber,

polychloroprene, butyl rubber).

[5] Gloves should be inspected

for degradation before and

during use.

To prevent skin contact and

irritation.[5]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[5][7] A face shield

may be necessary for splash

hazards.[8][9]

To protect eyes from dust

particles and splashes.

Skin and Body Protection

Laboratory coat or chemical-

resistant overalls.[5] Closed-

toe shoes are mandatory.

To prevent skin exposure and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation.

[5][10] A NIOSH-approved

respirator may be required if

dust is generated and

engineering controls are

insufficient.[5][8]

To avoid inhalation of dust

which can cause respiratory

irritation.[5]

Operational Plan for Safe Handling
A systematic approach to handling Quinoxaline-5-carbaldehyde from receipt to disposal is

crucial for laboratory safety.

Step-by-Step Handling Protocol:

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][10]
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Store at 4°C under a nitrogen atmosphere as recommended.[1]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Preparation and Use:

Before use, obtain special instructions and review the available safety information.[5]

Handle only in a well-ventilated area, preferably within a chemical fume hood.[5][10]

Avoid generating dust.[5] Use dry clean-up procedures if any material is spilled.[5]

Do not eat, drink, or smoke when using this product.[5]

Wash hands and any exposed skin thoroughly after handling.[5][10]

Experimental Workflow:

Preparation Reaction Post-Reaction

Don PPE Weigh Compound in Fume Hood Dissolve in Appropriate Solvent Perform Reaction under Controlled Conditions Quench Reaction and Work-up Purify Product Dispose of Waste

Click to download full resolution via product page

Emergency and Disposal Plans

Preparedness for emergencies and a clear disposal plan are critical

components of laboratory safety.

Emergency Procedures:
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Emergency Situation Action

Skin Contact

Immediately wash the affected area

with plenty of soap and water for

at least 15 minutes. [10]If skin

irritation persists, seek medical

attention. [6][10]Remove

contaminated clothing. [6]

Eye Contact

Rinse cautiously with water for

several minutes. [6][10]Remove

contact lenses if present and easy

to do. Continue rinsing. [6][10]If

eye irritation persists, get

medical advice/attention. [6][10]

Inhalation

Move the person to fresh air and

keep them comfortable for

breathing. [6][10]If you feel

unwell, call a poison center or

doctor. [6]

Ingestion

Clean mouth with water and drink

plenty of water afterwards. [7]

[10]Call a poison center or doctor

if you feel unwell. [6]

Fire

Use water spray, dry chemical

powder, foam, or carbon dioxide to

extinguish. [5][7]Wear self-

contained breathing apparatus and

full protective gear for

firefighting. [7]

Accidental Release/Spill Clean up all spills immediately.

[5]Avoid contact with skin and

eyes. [5]Wear impervious gloves and

safety glasses. [5]Use dry clean-up

procedures and avoid generating

dust. [5]Collect spilled material
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in a clean, dry, sealable, and

labeled container for disposal. [5]

Chemical Spill Workflow Diagram:

Chemical Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill (if safe to do so)

Clean Up Spill Using Appropriate Materials

Place Waste in a Labeled, Sealed Container

Decontaminate Area and Equipment

Report the Incident
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Figure 2. Workflow for responding to a chemical spill of Quinoxaline-

5-carbaldehyde.

Waste Disposal Plan:

Waste Classification: Chemical waste generators must determine if

the discarded chemical is classified as hazardous waste.

Regulations: Consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and

disposal. [11]* Procedure: Dispose of contents and container to an

approved waste disposal plant. [10]Collect waste in suitable, closed

containers for disposal. [7]Do not release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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